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Compound of Interest

Compound Name:
(1S,2R)-1,2-dihydronaphthalene-

1,2-diol

Cat. No.: B123602 Get Quote

CAS Number: 31966-70-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (1S,2R)-1,2-dihydronaphthalene-1,2-
diol, a key metabolite in the microbial degradation of naphthalene. This document covers its

chemical identity, physical and chemical properties, metabolic pathways, and relevant

experimental protocols.

Chemical and Physical Properties
(1S,2R)-1,2-dihydronaphthalene-1,2-diol is the (-)-(1S,2R) enantiomer of cis-1,2-

dihydronaphthalene-1,2-diol. It is an important intermediate in the biodegradation of

naphthalene by various microorganisms.
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Property Value Source

CAS Number 31966-70-8 [1]

Molecular Formula C₁₀H₁₀O₂ [1]

Molecular Weight 162.18 g/mol [1]

IUPAC Name
(1S,2R)-1,2-

dihydronaphthalene-1,2-diol
[1]

Synonyms

(-)-(1S,2R)-1,2-Dihydro-1,2-

naphthalenediol, Naphthalene

cis-1,2-dihydrodiol

[1]

Appearance
Solid (for the (1R,2S)

enantiomer)
[2]

Melting Point
121-127 °C (for the (+)-(1R,2S)

enantiomer)
[3]

Metabolic Significance and Signaling Pathways
(1S,2R)-1,2-dihydronaphthalene-1,2-diol is a central molecule in the aerobic bacterial

degradation of naphthalene. Its formation and subsequent metabolism are key steps in the

detoxification and utilization of this polycyclic aromatic hydrocarbon (PAH).

Bacterial Degradation Pathway of Naphthalene
The initial step in the bacterial degradation of naphthalene is the stereospecific dihydroxylation

of the aromatic ring by the enzyme naphthalene 1,2-dioxygenase (NDO). This multicomponent

enzyme system incorporates both atoms of molecular oxygen to form (+)-(1R,2S)-cis-1,2-

dihydronaphthalene-1,2-diol.[2][4] Subsequently, cis-1,2-dihydro-1,2-dihydroxynaphthalene

dehydrogenase catalyzes the NAD⁺-dependent aromatization of this cis-dihydrodiol to 1,2-

dihydroxynaphthalene.[4] This dihydroxylated naphthalene then undergoes ring cleavage by

1,2-dihydroxynaphthalene dioxygenase, leading to intermediates that can enter central

metabolic pathways like the tricarboxylic acid (TCA) cycle.[5][6]
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Bacterial degradation pathway of naphthalene.

Experimental Protocols
Biocatalytic Synthesis of cis-1,2-Dihydroxy-1,2-
dihydronaphthalene
A biological process for the conversion of naphthalene to cis-1,2-dihydroxy-1,2-

dihydronaphthalene can be achieved using Pseudomonas putida strain 119.[7][8]

Materials:

Pseudomonas putida strain 119

Growth medium (e.g., containing glucose as a carbon source)

Naphthalene

Inducers of naphthalene metabolism (e.g., salicylic acid analogs)

Chemical surfactants (optional, to enhance production)

Procedure:

Culture P. putida 119 in a suitable growth medium containing a primary carbon source.

Induce the naphthalene metabolic pathway by adding an appropriate inducer.

Introduce naphthalene to the culture. The production of cis-1,2-dihydroxy-1,2-

dihydronaphthalene is often maximal during the logarithmic growth phase.

Optionally, add chemical surfactants to the mixture to stimulate production.
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Monitor the production of the diol over time and harvest at the optimal point.

Extract and purify the product from the culture medium.

Assay for Naphthalene Dioxygenase Activity
The activity of naphthalene dioxygenase can be determined by measuring the accumulation of

non-volatile metabolites from radiolabeled naphthalene.[9]

Materials:

Cell extract or purified enzyme fractions

50 mM Tris-HCl buffer (pH 7.5)

NADH

[¹⁴C]Naphthalene

Scintillation cocktail and counter

Procedure:

Prepare a reaction mixture containing Tris-HCl buffer, NADH, and the cell extract or enzyme

solution.

Initiate the reaction by adding [¹⁴C]naphthalene.

Incubate the reaction at 25°C for a defined period (e.g., 5 minutes) during which the reaction

is linear.

Stop the reaction and spot an aliquot onto a silica gel chromatogram.

Remove unreacted [¹⁴C]naphthalene by air-drying.

Quantify the radioactivity of the non-volatile diol product using a liquid scintillation counter.

One unit of activity can be defined as the amount of enzyme required to convert 1 nmol of

naphthalene to non-volatile metabolites per minute.
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Quantitative Data
Enzyme Kinetic and Molecular Properties

Enzyme Property Value Source

Naphthalene 1,2-

dioxygenase (terminal

oxygenase

component B from

Pseudomonas sp.

NCIB 9816)

Molecular Weight

(estimated by gel

filtration)

158,000 Da [10]

Subunit Composition α₂β₂ [10]

Subunit Molecular

Weights

~55,000 Da (α) and

~20,000 Da (β)
[10]

Iron Content
6.0 g-atoms per mole

of enzyme
[10]

Acid-labile Sulfur

Content

4.0 g-atoms per mole

of enzyme
[10]

Absorption Maxima

(oxidized)

566 (shoulder), 462,

and 344 nm
[10]

Absorption Maxima

(reduced)
520 and 380 nm [10]

Spectroscopic Data for the Enantiomer (1R,2S)-1,2-
dihydronaphthalene-1,2-diol
While specific spectroscopic data for the (1S,2R) enantiomer is limited, data for its enantiomer,

(1R,2S)-1,2-dihydronaphthalene-1,2-diol (CAS 51268-88-3), is available and provides a

reference.

Mass Spectrometry (GC-MS):[11]

Major Fragments (m/z): 191 (100%), 147 (85.4%), 128 (50.9%), 115 (41.4%), 116 (25.7%)
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Mass Spectrometry (LC-MS/MS):[11]

Precursor Ion [M-H]⁻: 161.0598 m/z

Major Product Ions (m/z): 117.06977 (100%), 116.92726 (48.9%), 115.91951 (23.8%),

161.0591 (16.6%), 142.92397 (12.6%)

Logical Workflow for Biocatalytic Production
The following diagram illustrates the general workflow for the biocatalytic production and

analysis of (1S,2R)-1,2-dihydronaphthalene-1,2-diol.
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Workflow for biocatalytic production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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